![molecular formula C12H9NO2 B050719 5-Nitroacenaphthene CAS No. 602-87-9](/img/structure/B50719.png)
5-Nitroacenaphthene
Overview
Description
5-Nitroacenaphthene (5-NAN) is an organic compound with the chemical formula C12H9NO2. It is a nitroaromatic compound that has been studied for its potential applications in scientific research. 5-NAN is used in laboratory experiments as a model compound to study the effects of nitroaromatic compounds on biochemical and physiological processes. In
Scientific Research Applications
Carcinogenic Action : 5-Nitroacenaphthene has been studied for its potential carcinogenicity. Research has shown that it can induce malignant tumors such as leukemia and sarcoma in animals when injected intraperitoneally over a period of time (Takemura, Hashida, & Terasawa, 1974).
Hydroxylation Studies : It has been hydroxylated by oxometalloporphyrin complexes of chromium, iron, and manganese in studies exploring model oxygenases. This highlights its utility in chemical probe studies (Khanna, Sutherlin, & Lindsey, 1990).
Mutagenicity : Studies have shown that this compound is mutagenic on certain strains of Salmonella typhimurium, with or without metabolic activation by S-9 Mix, indicating its potential use in mutagenicity testing (Yahagi et al., 1975).
Use in Photolithography : The photooxidation of this compound is significant in development-free vapor photolithography, demonstrating its application in this industrial process (Hong, 1992).
Metabolite Identification : Studies have identified various metabolites formed by the metabolism of this compound in rat liver, contributing to understanding its biotransformation and potential health impacts (El-Bayoumy & Hecht, 1982).
Cancer Bioassays : Bioassays have been conducted to assess the carcinogenic potential of this compound in animals, contributing to its risk assessment in occupational health and safety contexts (National Cancer Institute, 1978).
Photocatalyst in Synthesis : It has been reported as a recyclable visible-light photocatalyst for the construction of the C=N bond from sulfonyl azides and amines, offering a novel approach in synthetic chemistry (Jian, Chen, Yang, & Xia, 2019).
Laser Desorption Studies : The compound has been investigated in mass spectrometry studies using laser desorption/femtosecond laser mass spectrometry, providing insights into its ionization and dissociation properties (Tasker et al., 2003).
Safety and Hazards
5-Nitroacenaphthene is classified as a carcinogen . There is clear evidence that this compound is an animal carcinogen . When heated to decomposition, it emits toxic fumes of NOx . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment .
Mechanism of Action
Target of Action
5-Nitroacenaphthene primarily targets various organs in different species, inducing tumors. In rats and mice, the target sites include the ear/Zymbal’s gland, lung, clitoral gland, liver, ovary, and mammary gland . The compound’s primary targets play a crucial role in its carcinogenic activity.
Mode of Action
The interaction of this compound with its targets primarily results in mutations. The compound induces mutations of the frameshift type in Salmonella typhimurium. The addition of activation mixtures (S9) results in an increased mutagenic potency and a shift in specificity to base-substitution mutations .
Biochemical Pathways
This compound affects the biochemical pathways through its mutagenic activity. It is hydroxylated by oxometalloporphyrin complexes of chromium, iron, and manganese via hydrogen atom abstraction pathways . This process results in charge separation in the transition state, dependent on the electrophilicity of the oxygen atom in these model oxygenases .
Pharmacokinetics
It is known that the compound’s mutagenicity is dependent on the reduction of the nitro function, as evidenced by a significant decrease in mutagenicity seen with nitroreductase-deficient salmonella strains .
Result of Action
The primary result of this compound’s action is the induction of tumors in various organs of different species . It has been found to be carcinogenic in both male and female rats . The compound’s mutagenic activity leads to the development of these tumors .
Biochemical Analysis
Biochemical Properties
5-Nitroacenaphthene interacts with various biomolecules in biochemical reactions. The major primary metabolites formed by the 9000 × g supernatant from the livers of Aroclor-pretreated rats were 1-hydroxy-5-nitroacenaphthene and 2-hydroxy-5-nitroacenaphthene . These metabolites were oxidized to 1-oxo-5-nitroacenaphthene and 2-oxo-5-nitroacenaphthene, hydroxylated to cis-1,2-dihydroxy-5-nitroacenaphthene and trans-1,2-dihydroxy-5-nitroacenaphthene, and reduced to 1-hydroxy-5-aminoacenaphthene and 2-hydroxy-5-aminoacenaphthene .
Cellular Effects
This compound has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been found to induce primarily mutations of the frameshift type in Salmonella typhimurium .
Molecular Mechanism
The molecular mechanism of this compound involves both oxidation and reduction. The 9000 × g supernatant from the livers of Aroclor-pretreated rats is capable of catalyzing both the oxidation and reduction of this compound . The reduced derivatives of 1-hydroxy- or 2-hydroxy- or 1-oxo- or 2-oxo-5-nitroacenaphthene are proximate mutagens .
Temporal Effects in Laboratory Settings
The effects of this compound over time in laboratory settings have been studied. For instance, it has been found to have chronic toxicity and carcinogenicity in Male F344 Rats and Female B6C3F1 Mice exposed via dosed feed .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, it has been found to have carcinogenic potency in rats and mice .
Metabolic Pathways
This compound is involved in metabolic pathways that include both oxidation and reduction. The 9000 × g supernatant from the livers of Aroclor-pretreated rats is capable of catalyzing both the oxidation and reduction of this compound .
properties
IUPAC Name |
5-nitro-1,2-dihydroacenaphthylene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-13(15)11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2 | |
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InChI Key |
CUARLQDWYSRQDF-UHFFFAOYSA-N | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C(C3=CC=CC1=C23)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C12H9NO2 | |
Record name | 5-NITROACENAPHTHENE | |
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DSSTOX Substance ID |
DTXSID3020960 | |
Record name | 5-Nitroacenaphthene | |
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Molecular Weight |
199.20 g/mol | |
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Physical Description |
5-nitroacenaphthene is a yellow powder. (NTP, 1992), Yellow solid; [CAMEO] Yellow powder; [MSDSonline] | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), Soluble in ethanol, ethyl ether, ligroin, Soluble in hot water, In water, 0.91 mg/L at 25 °C | |
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Vapor Pressure |
0.0000265 [mmHg] | |
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Color/Form |
Solid | |
CAS RN |
602-87-9 | |
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Record name | Acenaphthylene, 1,2-dihydro-5-nitro- | |
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Melting Point |
217 to 219 °F (NTP, 1992), 103 °C | |
Record name | 5-NITROACENAPHTHENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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